Cas no 1805215-50-2 (Methyl 5-bromomethyl-4-cyano-2-(difluoromethyl)benzoate)

Methyl 5-bromomethyl-4-cyano-2-(difluoromethyl)benzoate is a versatile intermediate in organic synthesis, particularly valuable for its functionalized aromatic structure. The presence of bromomethyl, cyano, and difluoromethyl groups enables selective derivatization, making it useful in pharmaceutical and agrochemical applications. The bromomethyl moiety facilitates nucleophilic substitution reactions, while the cyano group allows further transformations such as hydrolysis or reduction. The difluoromethyl group enhances metabolic stability in bioactive compounds. This compound's well-defined reactivity profile and high purity make it a reliable building block for constructing complex molecules. Its stability under standard handling conditions ensures consistent performance in synthetic workflows.
Methyl 5-bromomethyl-4-cyano-2-(difluoromethyl)benzoate structure
1805215-50-2 structure
Product Name:Methyl 5-bromomethyl-4-cyano-2-(difluoromethyl)benzoate
CAS No:1805215-50-2
MF:C11H8BrF2NO2
MW:304.087529182434
CID:4954327
Update Time:2025-11-01

Methyl 5-bromomethyl-4-cyano-2-(difluoromethyl)benzoate Chemical and Physical Properties

Names and Identifiers

    • Methyl 5-bromomethyl-4-cyano-2-(difluoromethyl)benzoate
    • Inchi: 1S/C11H8BrF2NO2/c1-17-11(16)9-2-6(4-12)7(5-15)3-8(9)10(13)14/h2-3,10H,4H2,1H3
    • InChI Key: IBEKJBIPYOWBRP-UHFFFAOYSA-N
    • SMILES: BrCC1C(C#N)=CC(C(F)F)=C(C(=O)OC)C=1

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 4
  • Complexity: 329
  • XLogP3: 2.7
  • Topological Polar Surface Area: 50.1

Methyl 5-bromomethyl-4-cyano-2-(difluoromethyl)benzoate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
A015009651-250mg
Methyl 5-bromomethyl-4-cyano-2-(difluoromethyl)benzoate
1805215-50-2 97%
250mg
470.40 USD 2021-06-21
Alichem
A015009651-500mg
Methyl 5-bromomethyl-4-cyano-2-(difluoromethyl)benzoate
1805215-50-2 97%
500mg
823.15 USD 2021-06-21
Alichem
A015009651-1g
Methyl 5-bromomethyl-4-cyano-2-(difluoromethyl)benzoate
1805215-50-2 97%
1g
1,504.90 USD 2021-06-21

Additional information on Methyl 5-bromomethyl-4-cyano-2-(difluoromethyl)benzoate

Methyl 5-bromomethyl-4-cyano-2-(difluoromethyl)benzoate (CAS No. 1805215-50-2): A Versatile Intermediate in Modern Pharmaceutical Synthesis

Methyl 5-bromomethyl-4-cyano-2-(difluoromethyl)benzoate, identified by its CAS number 1805215-50-2, is a significant intermediate in the realm of pharmaceutical synthesis. This compound, characterized by its unique structural features, has garnered attention due to its utility in the development of novel therapeutic agents. The presence of both bromomethyl and cyano groups, alongside a difluoromethyl substituent, makes it a valuable building block for chemists and pharmacologists exploring innovative drug molecules.

The structural motif of Methyl 5-bromomethyl-4-cyano-2-(difluoromethyl)benzoate encompasses several key functional groups that contribute to its reactivity and versatility. The bromomethyl group (-CH₂Br) serves as a versatile handle for further functionalization, enabling the introduction of various pharmacophores. This functionality is particularly useful in constructing complex molecules through nucleophilic substitution reactions. Additionally, the cyano group (-CN) introduces a polar electron-withdrawing moiety, which can influence the electronic properties of the molecule and potentially modulate its biological activity.

The difluoromethyl group (-CF₂) is another critical feature of this compound. Fluorine atoms are known to enhance metabolic stability, improve binding affinity to biological targets, and modulate pharmacokinetic properties. In recent years, the incorporation of fluorinated aromatic compounds into drug candidates has been extensively studied, with numerous success stories in oncology and central nervous system (CNS) drug development. The presence of two fluorine atoms in Methyl 5-bromomethyl-4-cyano-2-(difluoromethyl)benzoate amplifies these effects, making it an attractive scaffold for medicinal chemists.

In the context of contemporary pharmaceutical research, Methyl 5-bromomethyl-4-cyano-2-(difluoromethyl)benzoate has found applications in several promising therapeutic areas. One notable area is oncology, where small molecule inhibitors targeting kinases and other enzymes involved in cancer cell proliferation are actively being developed. The compound's ability to undergo further derivatization allows for the creation of potent and selective inhibitors with improved pharmacological profiles.

Recent studies have highlighted the utility of this intermediate in designing molecules with enhanced bioavailability and reduced toxicity. For instance, researchers have utilized Methyl 5-bromomethyl-4-cyano-2-(difluoromethyl)benzoate as a precursor in synthesizing novel kinase inhibitors that exhibit high selectivity for specific cancer-related targets. These inhibitors have shown promising results in preclinical studies, demonstrating efficacy in inhibiting tumor growth and inducing apoptosis in cancer cells.

The compound's versatility also extends to the field of central nervous system (CNS) drug discovery. Fluorinated aromatic compounds are known to cross the blood-brain barrier more efficiently, making them suitable for treating neurological disorders. Researchers have leveraged the structural features of Methyl 5-bromomethyl-4-cyano-2-(difluoromethyl)benzoate to develop potential candidates for treating neurodegenerative diseases such as Alzheimer's and Parkinson's. The bromomethyl group provides a site for introducing neuroactive moieties, while the cyano and difluoromethyl groups contribute to optimizing pharmacokinetic properties.

The synthesis of Methyl 5-bromomethyl-4-cyano-2-(difluoromethyl)benzoate involves multi-step organic transformations that highlight its synthetic utility. The process typically begins with the bromination of a suitable benzoic acid derivative followed by cyanation and subsequent introduction of the difluoromethyl group. These steps showcase the compound's role as a versatile intermediate that can be modified to suit various synthetic needs.

In conclusion, Methyl 5-bromomethyl-4-cyano-2-(difluoromethyl)benzoate (CAS No. 1805215-50-2) is a multifaceted compound with significant applications in pharmaceutical research and development. Its unique structural features make it an invaluable tool for medicinal chemists seeking to design novel therapeutic agents with improved efficacy and safety profiles. As research continues to uncover new applications for this intermediate, its importance in modern drug discovery is likely to grow even further.

Recommended suppliers
SHOCHEM(SHANGHAI) CO.,lTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
SHOCHEM(SHANGHAI) CO.,lTD
Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Amadis Chemical Company Limited
Zouping Mingyuan Import and Export Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zouping Mingyuan Import and Export Trading Co., Ltd
Zhejiang Brunova Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhejiang Brunova Technology Co., Ltd.
Jinan Hanyu Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinan Hanyu Chemical Co.,Ltd.